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Compound of Interest

Compound Name: Menthone

Cat. No.: B042992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical identifiers,

analytical methodologies, and key biological interactions of menthone. Menthone, a naturally

occurring monoterpene ketone, is a significant compound in the fields of flavor, fragrance, and

pharmaceuticals. This document is intended to serve as a valuable resource for professionals

engaged in research and development involving this versatile molecule.

Chemical Identifiers of Menthone and Its
Stereoisomers
Menthone exists as four stereoisomers due to its two chiral centers. The relationship between

these isomers is crucial for understanding their distinct chemical and biological properties. The

most common isomers are (-)-menthone (l-menthone), (+)-menthone (d-menthone), and

their diastereomers, the isomenthones. The following table summarizes the key chemical

identifiers for the most relevant forms of menthone.
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Identifier (-)-Menthone (+)-Menthone
(±)-Menthone
(Racemic)

Isomenthone
(mixture)

IUPAC Name

(2S,5R)-2-

isopropyl-5-

methylcyclohexa

n-1-one[1]

(2R,5S)-2-

isopropyl-5-

methylcyclohexa

n-1-one

(2R,5S)-rel-2-

isopropyl-5-

methylcyclohexa

n-1-one

cis-2-Isopropyl-5-

methylcyclohexa

none

CAS Number 14073-97-3[2] 3391-87-5 89-80-5[1] 491-07-6

PubChem CID 26447[1] 443159 6986 4699

InChI

InChI=1S/C10H1

8O/c1-7(2)9-5-4-

8(3)6-

10(9)11/h7-9H,4-

6H2,1-

3H3/t8-,9+/m1/s1

[1]

InChI=1S/C10H1

8O/c1-7(2)9-5-4-

8(3)6-

10(9)11/h7-9H,4-

6H2,1-

3H3/t8-,9+/m0/s1

InChI=1S/C10H1

8O/c1-7(2)9-5-4-

8(3)6-

10(9)11/h7-9H,4-

6H2,1-3H3/t8-,9+

InChI=1S/C10H1

8O/c1-7(2)9-6-

8(3)4-5-

10(9)11/h7-9H,4-

6H2,1-3H3/t8-,9-

InChIKey

NFLGAXVYCFJ

BMK-

BDAKNGLRSA-

N[1]

NFLGAXVYCFJ

BMK-

DTWKUNHWSA-

N

NFLGAXVYCFJ

BMK-

BRJQIKQINA-N

NFLGAXVYCFJ

BMK-

ZCFIWIBFSA-N

SMILES

C[C@@H]1CC--

INVALID-LINK--

C(C)C[1]

C[C@H]1CC--

INVALID-LINK--

C(C)C

CC(C)C1CCC(C)

CC1=O

CC(C)[C@H]1C-

-INVALID-LINK--

CCC1=O

Synonyms

l-Menthone,

(1R,4S)-(-)-p-

Menthan-3-

one[2]

d-Menthone

dl-Menthone,

trans-p-Menthan-

3-one

cis-p-Menthan-3-

one

Experimental Protocols
Synthesis of l-Menthone via Oxidation of l-Menthol
A common laboratory-scale synthesis of l-menthone involves the oxidation of the more readily

available l-menthol.[3] The following protocol is adapted from established methods.[1]
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Materials:

l-Menthol

Sodium dichromate (Na₂Cr₂O₇) or Potassium dichromate (K₂Cr₂O₇)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

5% Sodium hydroxide (NaOH) solution

Water

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer, prepare a solution of sodium

dichromate in water.

Slowly add concentrated sulfuric acid to the dichromate solution while stirring and cooling the

flask in an ice bath.

In a separate beaker, dissolve l-menthol in diethyl ether.

Add the l-menthol solution dropwise to the stirred, cooled dichromate/sulfuric acid mixture.

The rate of addition should be controlled to maintain the reaction temperature below a

specified point to minimize side reactions and epimerization to d-isomenthone.[3]

After the addition is complete, continue stirring at room temperature until the reaction is

complete, as indicated by a color change.

Transfer the reaction mixture to a separatory funnel. Separate the organic layer (ether) from

the aqueous layer.

Wash the organic layer sequentially with water and then with a 5% sodium hydroxide

solution to remove any unreacted acid and byproducts.
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Dry the ethereal solution over an anhydrous drying agent (e.g., anhydrous magnesium

sulfate).

Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

The crude l-menthone can be purified by fractional distillation under reduced pressure.

Gas Chromatography (GC) Analysis of Menthone
Gas chromatography is a primary analytical technique for the qualitative and quantitative

analysis of volatile compounds like menthone, often found in essential oils.[4]

Instrumentation:

Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or Mass

Spectrometer (MS).

Capillary column suitable for terpene analysis (e.g., a non-polar or mid-polar column).

Sample Preparation:

Accurately weigh a known amount of the essential oil or sample containing menthone.

Dissolve the sample in a suitable solvent (e.g., hexane or ethanol).

For quantitative analysis, add a known concentration of an internal standard (e.g., n-alkane)

that does not co-elute with other components in the sample.[4]

Vortex the mixture to ensure homogeneity.

If necessary, filter the sample before injection into the GC.

GC Conditions (Typical):

Injector Temperature: 250 °C

Detector Temperature (FID): 280 °C
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Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few

minutes, and then ramp up to a higher temperature (e.g., 240 °C) at a controlled rate (e.g., 5

°C/min).

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injection Volume: 1 µL (split or splitless injection can be used depending on the

concentration).

Data Analysis:

Identify the menthone peak based on its retention time compared to a pure standard.

For quantitative analysis, calculate the concentration of menthone based on the peak area

relative to the internal standard.

Biological Activity and Signaling Pathway
Menthone, particularly its stereoisomers, is known to interact with various biological targets.

One of the most studied interactions is with the Transient Receptor Potential Melastatin 8

(TRPM8) ion channel, which is also activated by menthol and cold temperatures.[5] The

activation of TRPM8 by menthone can lead to a sensation of cooling and has implications for

its use in topical analgesics and other pharmaceutical applications. While the complete

signaling cascade is complex and can vary by cell type, a simplified representation of the

menthone-TRPM8 interaction is presented below.

Menthone TRPM8 Channel
(Cell Membrane)

Binds and Activates

Ca²⁺ InfluxOpens Channel

Membrane
Depolarization

Downstream
Signaling Cascades

Cellular Response
(e.g., Cooling Sensation,

Neurotransmitter Release)
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Caption: Simplified signaling pathway of Menthone activating the TRPM8 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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